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Optec Gemini Focuser-Rotator: Technical
Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing

backlash compensation on the Optec Gemini focuser-rotator for precise experimental results.

Troubleshooting and FAQs
Q1: What is backlash and why is it important for my experiments?

A1: Backlash refers to the small amount of play or slop in the focuser and rotator gears. When

the direction of the motor changes, this play can cause a delay before the drawtube or rotator

begins to move. For scientific imaging and data acquisition, uncompensated backlash can lead

to inconsistent focus and rotational positioning, compromising the accuracy and repeatability of

your experiments. Proper backlash compensation ensures that every step of the motor

translates to precise and immediate movement of your imaging equipment.

Q2: Where should I configure the backlash compensation settings for my Gemini focuser-

rotator?

A2: Backlash compensation should be configured exclusively within the Optec Gemini

Commander software.[1] It is critical to ensure that backlash compensation is not enabled in
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any other control software you may be using simultaneously, such as TheSkyX, N.I.N.A., or

Sequence Generator Pro, as this can lead to conflicting commands and erratic behavior.[1]

Q3: What are the default backlash settings in Gemini Commander?

A3: While the Gemini Commander software includes a default value for backlash

compensation, this specific value is not publicly documented.[1] It is recommended to start with

the default value if you are unsure, and then proceed to experimentally determine the optimal

setting for your specific setup.[1]

Q4: I'm noticing a "dog-leg" or flat section at the beginning of my autofocus curve. What does

this indicate?

A4: A non-linear portion at the start of your V-curve during an autofocus routine is a classic sign

of uncompensated backlash. This indicates that the focuser motor is moving, but the drawtube

is not responding immediately due to the play in the gears. You will need to determine and set

the correct backlash compensation value in the Gemini Commander software to resolve this.

Q5: My target is not returning to the exact same position after rotation. Could this be a

backlash issue?

A5: Yes, this is a common symptom of backlash in the rotator mechanism. If you command the

rotator to move a certain number of degrees and then return, any uncompensated backlash will

cause it to undershoot the original position. A detailed experimental protocol to determine the

precise rotator backlash is provided below.

Q6: What is a typical backlash value for the Gemini focuser?

A6: The amount of backlash can vary between individual units and is also dependent on the

weight of the instrument package. However, one user has reported a backlash of approximately

400 steps for their Gemini focuser.[2] This can be a useful starting point for your own

measurements, but it is crucial to determine the specific value for your system.

Quantitative Data Summary
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Parameter Value Unit

Focuser Resolution 0.11[3][4][5] microns per step

Rotator Resolution 600[4][5] steps per degree

Maximum Backlash

Compensation
9999[6][7] steps

Backlash Compensation

Direction
OUT only[6][7] N/A

Reported User Focuser

Backlash
~400[2] steps

Experimental Protocols
Protocol 1: Determining Optimal Focuser Backlash
This protocol provides a method for accurately measuring and setting the backlash

compensation for the Optec Gemini focuser.

Methodology:

Initial Setup:

Connect the Optec Gemini focuser-rotator to your computer and launch the Gemini

Commander software.

Ensure that backlash compensation is initially disabled in Gemini Commander.

Attach a dial indicator or a digital caliper to your telescope in a way that it can precisely

measure the movement of the focuser drawtube.

Engage the Gears:

Move the focuser inwards by a significant amount (e.g., 2000 steps) to ensure the gears

are fully engaged in the IN direction.

Establish a Zero Point:
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Move the focuser outwards by a small, precise number of steps (e.g., 500 steps).

Record the exact reading on your dial indicator or digital caliper. This will be your

reference starting position.

Induce and Measure Backlash:

Move the focuser inwards by the same number of steps as in the previous step (e.g., 500

steps).

Move the focuser outwards one step at a time, closely observing the dial indicator or

caliper.

Count the number of steps required before you see the first discernible movement on your

measuring device. This number represents your backlash.

Repeat and Average:

Repeat steps 2-4 at least three to five times to ensure a consistent and accurate

measurement.

Calculate the average of your measurements. This average value is your optimal backlash

compensation setting.

Configure Gemini Commander:

Open the Gemini Commander software and navigate to the focuser settings.

Enable backlash compensation and enter the average value you determined in the

"Backlash Comp. Steps" field. Remember that compensation is applied in the OUT

direction only.[6][7]

Protocol 2: Determining Optimal Rotator Backlash
This protocol uses plate solving to accurately determine the backlash in the Gemini's rotator

mechanism.

Methodology:
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Initial Setup:

Connect your entire imaging system, including the Gemini focuser-rotator and your

camera, to your control computer.

Launch your preferred imaging software that has plate-solving capabilities (e.g., TheSkyX,

N.I.N.A., Sequence Generator Pro).

In the Gemini Commander software, ensure that rotator backlash compensation is initially

disabled.

Establish Initial Position:

Point your telescope to a star field, preferably near the celestial equator for accurate

position angle measurements.

Take an image and perform a plate solve. Record the precise position angle (PA) of the

image.

Induce Backlash:

Command the rotator to move a specific angular distance in one direction (e.g., 10

degrees clockwise).

Command the rotator to move back to the original position angle recorded in step 2.

Measure the Error:

Take a second image and perform a plate solve.

Compare the new position angle with the original position angle from step 2.

If the new PA has not returned to the original value, the difference is due to backlash.

Calculate and Set Backlash:

If the rotator undershot the original position, you need to add backlash compensation. The

amount of undershoot in degrees can be converted to steps (1 degree = 600 steps).[4][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://rouzastro.com/the-optec-gemini-low-profile-focuser-reviewed/
https://optcorp.com/products/optec-gemini-focusing-rotator-system-19750
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the rotator overshot the original position, you have too much backlash compensation

enabled.

Incrementally adjust the backlash compensation value in the Gemini Commander software

and repeat steps 2-4 until the rotator returns to the original position angle with high

precision.

Visualized Workflows
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Start: Backlash Issue Detected
(e.g., poor focus, rotation inaccuracy)

Is backlash compensation enabled
in non-Optec software (e.g., NINA, SGP)?

Disable it in the external software.
Only use Gemini Commander.

Yes

Is backlash compensation enabled
in Gemini Commander?

No

Enable backlash compensation
in Gemini Commander.

No

Is the backlash value
optimized for your system?
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Perform experimental protocol
to determine optimal backlash.
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Issue Resolved

Yes
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Caption: Troubleshooting workflow for backlash compensation issues.
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Caption: Experimental protocols for backlash determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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